Carbon photochemistry: towards a solar reverse boudouard refinery†
Energy & Environmental Science Pub Date: 2023-11-27 DOI: 10.1039/D2EE03353D
Abstract
Carbon and carbon dioxide can be concurrently converted using light to carbon monoxide via the reverse-Boudouard reaction. Nevertheless, the reaction's high endothermicity requires the reaction to be conducted at about 900 °C, which presents technical challenges associated with large-scale high-temperature energy-intensive operations. Herein, we demonstrate that the reverse-Boudouard reaction can be made practicable and profitable using sunlight in conjunction with light-emitting diodes, silicon photovoltaics, and lithium-ion batteries under room temperature conditions. The feasibility of this scheme is explored using a comparative technoeconomic analysis (TEA) to establish the viability of the process for converting several forms of carbonaceous waste and greenhouse gas carbon dioxide into a sustainable and value-added C1 feedstock, carbon monoxide.
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Journal Name：Energy & Environmental Science
Research Products
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CAS no.: 16679-94-0
